Cas no 89303-12-8 (Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]-)

Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]- structure
89303-12-8 structure
Product Name:Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]-
CAS No:89303-12-8
MF:C19H15NO5S
MW:369.391103982925
CID:604871
PubChem ID:13256931
Update Time:2025-04-19

Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-4-phenoxy-2-[(phenylsulfonyl)methyl]-
    • 2-(benzenesulfonylmethyl)-1-nitro-4-phenoxybenzene
    • 2-[(Benzenesulfonyl)methyl]-1-nitro-4-phenoxybenzene
    • 89303-12-8
    • DTXSID50532381
    • Inchi: 1S/C19H15NO5S/c21-20(22)19-12-11-17(25-16-7-3-1-4-8-16)13-15(19)14-26(23,24)18-9-5-2-6-10-18/h1-13H,14H2
    • InChI Key: CFRNUCURBVQHDN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1C=C(C=CC=1[N+](=O)[O-])OC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 369.06709375g/mol
  • Monoisotopic Mass: 369.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 97.6Ų
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